Cas no 2580211-77-2 (2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
• CAS No: 2580211-77-2
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 5662490
• PubChem ID: 165888567
• Update Time: 2025-10-31

2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729315
• 2580211-77-2
• 2-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid

• Inchi： 1S/C14H17N3O4/c1-14(2,3)21-13(20)16-12-15-9-6-5-8(11(18)19)7-10(9)17(12)4/h5-7H,1-4H3,(H,18,19)(H,15,16,20)
• InChI Key： BOBXLQSBXISMEM-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC2C=CC(C(=O)O)=CC=2N1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.12190603g/mol
• Monoisotopic Mass: 291.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 2580211-77-2)

2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid, identified by its CAS number 2580211-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodiazole class, which is well-known for its role in the synthesis of various bioactive molecules. The presence of a tert-butoxycarbonyl (Boc) group and an amino functionality at the 6-position of the benzodiazole core suggests potential applications in peptide coupling and drug intermediate synthesis.

The molecular structure of 2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid features a rigid benzodiazole ring system substituted with a methyl group at the 1-position and a Boc-protected amino group at the 6-position. This configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly those requiring protection-deprotection strategies in peptide chemistry. The Boc group, in particular, is widely used to protect amine functionalities during synthetic processes, ensuring selectivity and stability.

In recent years, there has been growing interest in benzodiazole derivatives due to their potential pharmacological properties. Research has demonstrated that modifications at the 1,3 positions of the benzodiazole ring can influence receptor binding affinity and metabolic stability. The compound 2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid has been explored in several studies as a precursor for developing novel therapeutic agents. Its structural features make it a candidate for further derivatization to achieve specific biological activities.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The Boc-protected amino group allows for controlled reactions with carboxylic acids or other nucleophiles, facilitating the construction of amide bonds. This property is particularly useful in the synthesis of peptidomimetics and protease inhibitors, which are critical targets in drug discovery. Additionally, the methyl substitution at the 1-position can enhance solubility and bioavailability, making it an attractive scaffold for pharmacological exploration.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid with various biological targets. These studies suggest that structural modifications could lead to compounds with enhanced affinity for receptors involved in neurological disorders. For instance, benzodiazole derivatives have shown promise in treating conditions such as anxiety and epilepsy. The compound’s unique structure may offer new insights into designing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of 2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid involves multi-step organic transformations, including condensation reactions and protection-deprotection steps. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications. Researchers have also explored catalytic approaches to streamline these processes, reducing reaction times and minimizing byproduct formation.

In conclusion, 2-{(tert-butoxy)carbonylamino}-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 2580211-77-2) represents a significant advancement in pharmaceutical chemistry. Its structural features and reactivity make it a versatile intermediate for developing novel bioactive molecules. As research continues to uncover new applications for benzodiazole derivatives, this compound is poised to play a crucial role in future drug development efforts.